Cas no 866810-99-3 (3-(3,4-dimethylphenyl)-7,8-dimethoxy-5-(2-methoxyphenyl)methyl-5H-pyrazolo4,3-cquinoline)

• Product Name: 3-(3,4-dimethylphenyl)-7,8-dimethoxy-5-(2-methoxyphenyl)methyl-5H-pyrazolo4,3-cquinoline
• CAS No: 866810-99-3
• MF: C₂₈H₂₇N₃O₃
• MW: 453.532286882401
• CID: 5842842
• PubChem ID: 2137329
• Update Time: 2025-07-01

3-(3,4-dimethylphenyl)-7,8-dimethoxy-5-(2-methoxyphenyl)methyl-5H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

• 5H-Pyrazolo[4,3-c]quinoline, 3-(3,4-dimethylphenyl)-7,8-dimethoxy-5-[(2-methoxyphenyl)methyl]-
• AKOS001812633
• AB00675207-01
• F1605-0172
• 866810-99-3
• 3-(3,4-dimethylphenyl)-7,8-dimethoxy-5-(2-methoxybenzyl)-5H-pyrazolo[4,3-c]quinoline
• 3-(3,4-dimethylphenyl)-7,8-dimethoxy-5-[(2-methoxyphenyl)methyl]-5H-pyrazolo[4,3-c]quinoline
• 3-(3,4-dimethylphenyl)-7,8-dimethoxy-5-[(2-methoxyphenyl)methyl]pyrazolo[4,3-c]quinoline
• 3-(3,4-dimethylphenyl)-7,8-dimethoxy-5-(2-methoxyphenyl)methyl-5H-pyrazolo4,3-cquinoline

• Inchi： 1S/C28H27N3O3/c1-17-10-11-19(12-18(17)2)27-22-16-31(15-20-8-6-7-9-24(20)32-3)23-14-26(34-5)25(33-4)13-21(23)28(22)30-29-27/h6-14,16H,15H2,1-5H3
• InChI Key： GMYGYNRXLUVBFE-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2OC)C2=C(C=C(OC)C(OC)=C2)C2=NN=C(C3=CC=C(C)C(C)=C3)C2=C1

Computed Properties

• Exact Mass: 453.20524173g/mol
• Monoisotopic Mass: 453.20524173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 58.4Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 611.3±65.0 °C(Predicted)
• pka: 10.47±0.20(Predicted)

Additional information on 3-(3,4-dimethylphenyl)-7,8-dimethoxy-5-(2-methoxyphenyl)methyl-5H-pyrazolo4,3-cquinoline

Introduction to 3-(3,4-dimethylphenyl)-7,8-dimethoxy-5-(2-methoxyphenyl)methyl-5H-pyrazolo[4,3-c]quinoline (CAS No. 866810-99-3)

The compound 3-(3,4-dimethylphenyl)-7,8-dimethoxy-5-(2-methoxyphenyl)methyl-5H-pyrazolo[4,3-c]quinoline, identified by its CAS number 866810-99-3, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule belongs to the quinoline scaffold, which has been extensively studied for its broad spectrum of biological activities. The structural complexity of this compound, featuring multiple functional groups such as dimethylphenyl, dimethoxy, and methoxyphenylmethyl substituents, makes it a promising candidate for further exploration in drug discovery and medicinal chemistry.

Quinoline derivatives have long been recognized for their pharmacological significance, with numerous analogs exhibiting antimicrobial, antimalarial, anticancer, and anti-inflammatory properties. The presence of the pyrazolo[4,3-c]quinoline core in this compound adds an additional layer of biological potential. Pyrazolopyridines are known to interact with various biological targets, including enzymes and receptors involved in disease pathways. The specific arrangement of substituents in 3-(3,4-dimethylphenyl)-7,8-dimethoxy-5-(2-methoxyphenyl)methyl-5H-pyrazolo[4,3-c]quinoline may confer unique binding affinities and selectivity that could be exploited for therapeutic applications.

Recent research in the field of heterocyclic chemistry has highlighted the importance of functional group diversity in designing novel bioactive molecules. The combination of dimethylphenyl, dimethoxy, and methoxyphenylmethyl groups in this compound suggests potential interactions with multiple biological targets. For instance, the electron-rich aromatic system may facilitate binding to proteins involved in signal transduction pathways, while the pyrazole ring could engage with enzymes such as kinases or phosphodiesterases. These interactions are critical for modulating cellular processes and have implications in the development of small-molecule drugs.

The synthesis of 3-(3,4-dimethylphenyl)-7,8-dimethoxy-5-(2-methoxyphenyl)methyl-5H-pyrazolo[4,3-c]quinoline involves a series of multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include cyclization reactions to form the quinoline and pyrazole moieties, followed by functional group manipulations to introduce the desired substituents. Advances in catalytic systems and green chemistry principles have enabled more efficient and sustainable synthetic routes for complex heterocycles like this one. Such improvements are essential for scaling up production while minimizing environmental impact.

In terms of biological evaluation, preliminary studies on related quinoline derivatives have shown promising results in various disease models. The structural features of 3-(3,4-dimethylphenyl)-7,8-dimethoxy-5-(2-methoxyphenyl)methyl-5H-pyrazolo[4,3-c]quinoline suggest potential therapeutic utility against conditions such as cancer and inflammation. For example, quinoline-based compounds have demonstrated efficacy in inhibiting tyrosine kinases, which are overexpressed in many cancers. Additionally, the methoxy groups may enhance solubility and bioavailability, crucial factors for drug development.

The role of computational chemistry in drug discovery has also been instrumental in understanding the binding modes of this compound. Molecular docking simulations can predict how 3-(3,4-dimethylphenyl)-7,8-dimethoxy-5-(2-methoxyphenyl)methyl-5H-pyrazolo[4,3-c]quinoline interacts with biological targets at the atomic level. These predictions guide experimental design and help identify optimal analogs with improved potency and selectivity. Integrating computational methods with experimental validation has become a standard practice in modern medicinal chemistry.

Future directions for research on 3-(3,4-dimethylphenyl)-7,8-dimethoxy-5-(2-methoxyphenyl)methyl-5H-pyrazolo[4,3-c]quinoline include exploring its mechanism of action and optimizing its pharmacokinetic properties. Investigating how this compound modulates specific signaling pathways could provide insights into its therapeutic potential. Additionally， modifying substituent patterns may lead to derivatives with enhanced efficacy or reduced side effects. Collaborative efforts between synthetic chemists and biologists are essential to translate these findings into clinical applications.

The development of novel pharmaceuticals relies heavily on innovative chemical synthesis and interdisciplinary collaboration. The study of compounds like 3-(3,4-dimethylphenyl)-7,8-dimethoxy-5-(2-methoxyphenyl)methyl-5H-pyrazolo[4,3-c]quinoline exemplifies how structural complexity can be leveraged to discover new bioactive molecules. As research progresses， advancements in synthetic techniques and computational tools will continue to drive progress in drug discovery。 The quinoline scaffold remains a cornerstone for medicinal chemists， offering endless possibilities for designing next-generation therapeutics.